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[(3R,4S,5S,6R)-5-methoxy-4-[2-methyl-3-(3-methylbut-2-enyl)oxiran-2-yl]-1-oxaspiro[2.5]octan-6-yl] 2-aminoacetate

Name: [(3R,4S,5S,6R)-5-methoxy-4-[2-methyl-3-(3-methylbut-2-enyl)oxiran-2-yl]-1-oxaspiro[2.5]octan-6-yl] 2-aminoacetate
Brand: Smolecule
SKU: S878738
Rating: 4 (8 reviews)

Catalog No.

S878738

CAS No.

1227266-32-1

M.F

C18H29NO5

M. Wt

339.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

[(3R,4S,5S,6R)-5-methoxy-4-[2-methyl-3-(3-methylbu...

3. Specification
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General Information

CAS Number

1227266-32-1

Product Name

[(3R,4S,5S,6R)-5-methoxy-4-[2-methyl-3-(3-methylbut-2-enyl)oxiran-2-yl]-1-oxaspiro[2.5]octan-6-yl] 2-aminoacetate

IUPAC Name

[(3R,4S,5S,6R)-5-methoxy-4-[2-methyl-3-(3-methylbut-2-enyl)oxiran-2-yl]-1-oxaspiro[2.5]octan-6-yl] 2-aminoacetate

Molecular Formula

C18H29NO5

Molecular Weight

339.4 g/mol

InChI

InChI=1S/C18H29NO5/c1-11(2)5-6-13-17(3,24-13)16-15(21-4)12(23-14(20)9-19)7-8-18(16)10-22-18/h5,12-13,15-16H,6-10,19H2,1-4H3/t12-,13?,15-,16-,17?,18+/m1/s1

InChI Key

OHBNYNIEIMYTHU-JNWLIUQYSA-N

SMILES

CC(=CCC1C(O1)(C)C2C(C(CCC23CO3)OC(=O)CN)OC)C

Canonical SMILES

CC(=CCC1C(O1)(C)C2C(C(CCC23CO3)OC(=O)CN)OC)C

Isomeric SMILES

CC(=CCC1C(O1)(C)[C@H]2[C@@H]([C@@H](CC[C@]23CO3)OC(=O)CN)OC)C

Scientific Research Applications

Unveiling the Role of MetAP2 in Cellular Processes

TNP-470's selectivity for MetAP2 makes it a valuable tool for researchers to study the functions of this enzyme in various cellular processes. MetAP2 plays a crucial role in protein synthesis. By inhibiting MetAP2, TNP-470 allows scientists to investigate the impact of reduced protein production on cellular activities like proliferation, differentiation, and migration [].

This targeted approach with TNP-470 helps researchers distinguish the effects of MetAP2 inhibition from those caused by inhibiting other enzymes involved in protein synthesis.

Understanding Angiogenesis and Cancer

Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and spread. TNP-470's ability to inhibit MetAP2 disrupts angiogenesis by affecting endothelial cell function, the cells that line blood vessels []. This makes TNP-470 a valuable research tool for studying the mechanisms of angiogenesis and for developing potential anti-angiogenic cancer therapies.

While initial clinical trials investigating TNP-470 for Kaposi's sarcoma (KS), a cancer linked to HIV infection, showed promise in terms of tolerability, its efficacy needed further investigation [].